5-mercapto-2-phenyl-1,3-oxazole-4-carboxamide

• IUPAC Name: 2-phenyl-5-sulfanyl-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C10H8N2O2S/c11-8(13)7-10(15)14-9(12-7)6-4-2-1-3-5-6/h1-5,15H,(H2,11,13)
• InChI Key: RBKSSFGIRYWQKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=C(O2)S)C(=O)N
• Molecular Formula: C10H8N2O2S
• Molecular Weight: 220.25 g/mol

Description

5-mercapto-2-phenyl-1,3-oxazole-4-carboxamide (or MPOC) is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MPOC is a heterocyclic compound that contains a thiol group (-SH) and an oxazole ring in its structure. It has been synthesized using different methods, and its mechanism of action is still being studied.

Mechanism of Action

The mechanism of action of MPOC is not fully understood. However, studies have shown that MPOC induces apoptosis in cancer cells by activating the mitochondrial pathway. MPOC has also been shown to inhibit the replication of certain viruses by interfering with viral DNA synthesis.
Biochemical and Physiological Effects
MPOC has been shown to exhibit cytotoxicity towards cancer cells while having minimal effect on normal cells. It has also been shown to inhibit the growth of certain viruses. MPOC has been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway. Studies have also shown that MPOC can inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase.

Advantages and Limitations for Lab Experiments

One advantage of using MPOC in lab experiments is its selective cytotoxicity towards cancer cells. This makes it a potential candidate for the development of anticancer drugs. Another advantage is its ability to inhibit the replication of certain viruses. However, one limitation of using MPOC in lab experiments is its low solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for the study of MPOC. One direction is the development of MPOC-based metal complexes for use in catalysis and as luminescent materials. Another direction is the study of MPOC's potential use as an antiviral agent. Further studies are also needed to fully understand the mechanism of action of MPOC and its potential applications in medicine. Additionally, the development of more efficient synthesis methods for MPOC is needed to increase its yield and reduce its cost.
Conclusion
In conclusion, MPOC is a heterocyclic compound that has potential applications in various fields, including medicine and material science. It has been synthesized using different methods, and its mechanism of action is still being studied. MPOC has been shown to exhibit cytotoxicity towards cancer cells and inhibit the replication of certain viruses. However, its low solubility in water can affect its bioavailability. There are several future directions for the study of MPOC, including the development of MPOC-based metal complexes, its potential use as an antiviral agent, and further studies to fully understand its mechanism of action and potential applications in medicine.

Synthesis Methods

Several methods have been reported for the synthesis of MPOC. One of the most commonly used methods involves the reaction of 2-phenyl-1,3-oxazole-4-carboxylic acid with thionyl chloride and then with sodium hydrosulfide. Another method involves the reaction of 2-phenyl-4-chloro-5-oxazolecarboxamide with sodium hydrosulfide. The yield of MPOC obtained from these methods varies from 60% to 90%.

Scientific Research Applications

MPOC has been studied for its potential applications in various fields. In the field of medicine, MPOC has been shown to exhibit anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. It has also been studied for its potential use as an antiviral agent. In the field of material science, MPOC has been used as a ligand for the synthesis of metal complexes. These metal complexes have been studied for their potential applications in catalysis and as luminescent materials.